Cas no 941894-54-8 (N-(2,6-difluorophenyl)methyl-N'-2-(methylsulfanyl)phenylethanediamide)

• Product Name: N-(2,6-difluorophenyl)methyl-N'-2-(methylsulfanyl)phenylethanediamide
• CAS No: 941894-54-8
• MF: C₁₆H₁₄F₂N₂O₂S
• MW: 336.356369495392
• CID: 5499653
• PubChem ID: 18588678
• Update Time: 2025-05-22

N-(2,6-difluorophenyl)methyl-N'-2-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024474091
• 941894-54-8
• N1-(2,6-difluorobenzyl)-N2-(2-(methylthio)phenyl)oxalamide
• F2879-3948
• VU0503951-1
• N-[(2,6-difluorophenyl)methyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide
• N-[(2,6-difluorophenyl)methyl]-N'-(2-methylsulfanylphenyl)oxamide
• N-(2,6-difluorophenyl)methyl-N'-2-(methylsulfanyl)phenylethanediamide

• Inchi： 1S/C16H14F2N2O2S/c1-23-14-8-3-2-7-13(14)20-16(22)15(21)19-9-10-11(17)5-4-6-12(10)18/h2-8H,9H2,1H3,(H,19,21)(H,20,22)
• InChI Key： FNWSODILAAQJQO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(C(NCC1C(=CC=CC=1F)F)=O)=O

Computed Properties

• Exact Mass: 336.07440519g/mol
• Monoisotopic Mass: 336.07440519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,6-difluorophenyl)methyl-N'-2-(methylsulfanyl)phenylethanediamide

Comprehensive Overview of N-(2,6-difluorophenyl)methyl-N'-2-(methylsulfanyl)phenylethanediamide (CAS No. 941894-54-8)

N-(2,6-difluorophenyl)methyl-N'-2-(methylsulfanyl)phenylethanediamide, with the CAS number 941894-54-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This diamide derivative features a unique molecular structure, combining difluorophenyl and methylsulfanylphenyl moieties, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, given its ability to modulate biological pathways.

The compound's chemical structure is characterized by the presence of fluorine atoms and a thioether group, which enhance its stability and reactivity. Fluorine incorporation is a trending topic in medicinal chemistry due to its ability to improve pharmacokinetic properties, such as metabolic stability and membrane permeability. Meanwhile, the methylsulfanyl group offers versatility in further functionalization, making it valuable for designing novel inhibitors or catalysts. These attributes align with current industry demands for highly functionalized intermediates in precision chemistry.

In recent years, the scientific community has explored the potential of N-(2,6-difluorophenyl)methyl-N'-2-(methylsulfanyl)phenylethanediamide in addressing challenges related to targeted drug delivery and sustainable agrochemicals. For instance, its structural motifs resemble those found in FDA-approved kinase inhibitors, sparking interest in oncology research. Additionally, agrochemical studies highlight its utility in developing next-generation plant protection agents with reduced environmental impact—a hot topic amid growing regulatory pressures.

From a synthetic perspective, the compound's CAS 941894-54-8 serves as a key intermediate in multi-step reactions. Its difluorophenyl segment is frequently leveraged to enhance binding affinity in receptor-ligand interactions, while the methylsulfanyl moiety facilitates cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. Such versatility makes it a staple in laboratories focusing on heterocyclic chemistry and peptide mimetics, areas dominating academic and industrial publications.

Environmental and safety considerations are also critical when discussing 941894-54-8. Unlike traditional halogenated compounds, its fluorine atoms reduce toxicity risks while maintaining efficacy—a balance increasingly sought after in green chemistry initiatives. This aligns with global trends toward safer chemical alternatives, as evidenced by its inclusion in databases tracking sustainable synthetic routes.

Looking ahead, N-(2,6-difluorophenyl)methyl-N'-2-(methylsulfanyl)phenylethanediamide is poised to play a pivotal role in advancing precision medicine and smart materials. Its dual functionality—combining lipophilic (fluorine) and nucleophilic (sulfur) traits—makes it a candidate for innovations in bioconjugation and polymeric coatings. As industries prioritize molecular diversity, this compound exemplifies how tailored architectures can address complex scientific questions.

For researchers sourcing CAS 941894-54-8, quality control remains paramount. Analytical techniques like HPLC and NMR are essential to verify purity, especially given its application in sensitive formulations. Suppliers emphasizing batch-to-batch consistency and regulatory compliance will likely dominate this niche market, reflecting broader shifts toward transparent supply chains in fine chemicals.